
An In-depth Technical Guide to 1,4-
Divinylbenzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,4-Divinylbenzene

Cat. No.: B089562 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-Divinylbenzene (DVB), a key

crosslinking agent in polymer chemistry. The document details its fundamental properties,

applications, safety and handling protocols, and experimental procedures for its use in

polymerization reactions.

Core Properties of 1,4-Divinylbenzene
1,4-Divinylbenzene is an organic compound with the chemical formula C₁₀H₁₀.[1][2][3][4][5] It

consists of a benzene ring substituted with two vinyl groups at the para position. This

bifunctional nature allows it to act as a crosslinking agent, forming bridges between polymer

chains and creating robust, three-dimensional polymer networks.

Table 1: Physicochemical Properties of 1,4-Divinylbenzene
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Property Value

Molecular Formula C₁₀H₁₀

Molecular Weight 130.19 g/mol [1][2]

CAS Number 105-06-6[1][4][5]

Appearance White to light yellow powder or liquid[4]

Density Approximately 0.914 g/mL at 25 °C[5]

Melting Point 95 °C

Boiling Point 180-195 °C

Solubility
Insoluble in water; soluble in organic solvents

like benzene and toluene.

Flash Point 148 °F (64 °C)[5]

Applications in Polymer Synthesis
The primary application of 1,4-Divinylbenzene is as a crosslinking agent in the production of

polymers, most notably polystyrene-based resins. Its incorporation into a polymer matrix

imparts enhanced mechanical strength, thermal stability, and solvent resistance.

Key applications include:

Ion-Exchange Resins: DVB is a crucial component in the synthesis of both cation and anion

exchange resins. The crosslinked network provides the necessary insolubility and

mechanical integrity for the resin beads.

Polymer Supports for Solid-Phase Synthesis: In drug development and organic synthesis,

DVB-crosslinked polymers serve as solid supports for catalysts, reagents, and scavenging

agents.

Monolithic Columns for Chromatography: Porous polymer monoliths, often prepared from

styrene and DVB, are used as stationary phases in high-performance liquid chromatography

(HPLC).
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Synthesis of Porous Materials: The copolymerization of DVB with other monomers in the

presence of a porogen (a non-reactive solvent) leads to the formation of macroporous

materials with high surface areas, suitable for applications in catalysis and separation.

Safety and Handling
1,4-Divinylbenzene is a reactive chemical and requires careful handling. It is classified as a

skin and eye irritant and may cause respiratory irritation. It is also suspected of damaging the

unborn child and is toxic to aquatic life with long-lasting effects.

Table 2: GHS Hazard Information for 1,4-Divinylbenzene

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Skin Sensitization 1
H317: May cause an allergic

skin reaction

Reproductive Toxicity 2
H361d: Suspected of

damaging the unborn child

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment, Chronic Hazard
2

H411: Toxic to aquatic life with

long lasting effects

Handling Precautions:

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

vapors.

Avoid contact with skin, eyes, and clothing.
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Keep away from heat, sparks, and open flames.

Store in a cool, dry, and well-ventilated place, away from incompatible materials such as

oxidizing agents and acids.

Commercial DVB is often supplied with an inhibitor (e.g., 4-tert-butylcatechol) to prevent

spontaneous polymerization.

Experimental Protocols
The following are illustrative experimental protocols for the use of 1,4-Divinylbenzene in

polymerization reactions. These are intended as a guide and may require optimization based

on specific research needs and available equipment.

Suspension Polymerization of Styrene and 1,4-
Divinylbenzene
This protocol describes the synthesis of crosslinked polystyrene beads.

Materials:

Styrene

1,4-Divinylbenzene (DVB)

Benzoyl peroxide (initiator)

Poly(vinyl alcohol) (PVA) (suspending agent)

Deionized water

Methanol (for washing)

Procedure:

Organic Phase Preparation: In a beaker, dissolve 0.1 g of benzoyl peroxide in a mixture of

10 mL of styrene and 1 mL of 1,4-divinylbenzene.
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Aqueous Phase Preparation: In a 250 mL three-necked flask equipped with a mechanical

stirrer, condenser, and nitrogen inlet, dissolve 100 mg of poly(vinyl alcohol) in 70 mL of

deionized water. Heat gently to aid dissolution.

Dispersion: While vigorously stirring the aqueous phase, slowly add the organic phase to

form a fine suspension of droplets. The size of the resulting polymer beads is influenced by

the stirring rate, with higher rates generally producing smaller beads.

Polymerization: Heat the reaction mixture to 80-90 °C under a nitrogen atmosphere and

maintain this temperature for 4-6 hours.

Work-up: Cool the reaction mixture to room temperature while continuing to stir. Filter the

polymer beads and wash them sequentially with hot water and methanol to remove any

unreacted monomers and the suspending agent.

Drying: Dry the resulting beads in a vacuum oven at 60 °C to a constant weight.

Atom Transfer Radical Polymerization (ATRP) of Styrene
with 1,4-Divinylbenzene
This protocol is for the synthesis of branched or crosslinked polystyrene with a more controlled

architecture.

Materials:

Styrene

1,4-Divinylbenzene (DVB)

Ethyl α-bromoisobutyrate (initiator)

Copper(I) bromide (CuBr) (catalyst)

N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA) (ligand)

Anisole (solvent)

Methanol (for precipitation)
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Procedure:

Reaction Setup: To a Schlenk flask, add CuBr (e.g., 0.1 mmol). The flask is then sealed with

a rubber septum and purged with nitrogen.

Addition of Reagents: Add anisole (solvent), styrene (monomer), DVB (crosslinking agent),

and PMDETA (ligand) to the flask via syringe. The molar ratios of these components will

determine the properties of the final polymer and should be calculated based on the desired

degree of polymerization and crosslinking.

Initiation: Degas the mixture by several freeze-pump-thaw cycles. Then, add the initiator,

ethyl α-bromoisobutyrate, via syringe.

Polymerization: Place the flask in a preheated oil bath at the desired temperature (e.g., 110

°C) and stir for the specified reaction time. The progress of the polymerization can be

monitored by taking samples and analyzing them by techniques such as gas

chromatography (for monomer conversion) and size exclusion chromatography (for

molecular weight and dispersity).

Termination and Purification: Cool the reaction to room temperature and open the flask to air

to terminate the polymerization. Dilute the mixture with a suitable solvent (e.g.,

tetrahydrofuran) and pass it through a short column of neutral alumina to remove the copper

catalyst.

Isolation: Precipitate the polymer by adding the solution dropwise into a large volume of cold

methanol. Filter the polymer and dry it under vacuum.

Visualizing Polymer Crosslinking
The following diagram illustrates the role of 1,4-Divinylbenzene in creating a crosslinked

polymer network during the copolymerization with a monomer like styrene.
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Polystyrene Chains
1,4-Divinylbenzene Crosslinks
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Caption: A simplified 2D representation of a polymer network formed by the copolymerization of

styrene and 1,4-divinylbenzene (DVB), where DVB acts as a crosslinking agent connecting

different polystyrene chains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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